1-[3-(3,4-Dimethoxyphenyl)piperidin-1-yl]ethan-1-one

• CAS No.: 62033-60-7
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: 1-[3-(3,4-dimethoxyphenyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C15H21NO3/c1-11(17)16-8-4-5-13(10-16)12-6-7-14(18-2)15(9-12)19-3/h6-7,9,13H,4-5,8,10H2,1-3H3
• InChI Key: WMTGYPSNYJWFRF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)C2=CC(=C(C=C2)OC)OC

Description

1-[3-(3,4-Dimethoxyphenyl)piperidin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8 g of 3-(3',4'-dimethoxyphenyl)-piperidine, 80 ml of benzene and 3.6 ml of acetic acid anhydride was stirred at 20° C for an hour and was then diluted with 100 ml of water. 500 ml of an aqueous solution saturated with sodium bicarbonate were added thereto and the mixture was stirred for an hour and then was decanted. The aqueous phase was re-extracted with ethyl acetate and the organic phases were washed with water, dried and evaporated to dryness. The residue was chromatographed over silica gel and was eluted with a 6-3-1 cyclohexane-chloroform-triethylamine mixture to obtain 6.75 g of N-acetyl-3-(3',4'-dimethoxyphenyl)-piperidine.